5-(Furan-3-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole
Overview
Description
5-(Furan-3-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole is a heterocyclic compound that has been studied extensively in recent years. Its synthesis, mechanism of action, and biochemical and physiological effects have been studied in detail.
Scientific Research Applications
Heterocyclic Compound in Pharmaceutical Chemistry
5-(Furan-3-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole is a derivative of oxadiazole, a significant heterocyclic compound in pharmaceutical chemistry. It contains one oxygen and two nitrogen atoms in a five-membered ring. This compound, derived from furan, plays a crucial role in the development of new drugs due to its unique structural features (Sharma, 2015).
Antimicrobial Activity
Research has shown that certain derivatives of 1,2,4-oxadiazole, like the 5-(Furan-3-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole, exhibit strong antimicrobial properties. This is particularly true for compounds containing a pyrrolidine ring (Krolenko et al., 2016).
Synthesis from Furan
This compound is synthesized from furan-2-carboxylic acid hydrazide, leading to the formation of various derivatives. The structure of these compounds has been confirmed through elemental analyses and spectroscopic methods. Their synthesis showcases the potential of this compound in creating diverse chemical structures (Koparır et al., 2005).
Versatility in Chemical Synthesis
The structural versatility of 5-(Furan-3-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole allows for its incorporation into a range of chemical syntheses. This includes the creation of various heterocyclic compounds, highlighting its utility in diverse synthetic pathways (El-Essawy & Rady, 2011).
Biological Activities
Beyond its antimicrobial properties, derivatives of 1,2,4-oxadiazole, such as 5-(Furan-3-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole, have been found to exhibit a wide range of biological activities. These include analgesic, anti-inflammatory, anti-HIV, antimalarial, and antifungicidal properties, making them significant in the development of new therapeutic agents (Abbasi et al., 2018).
Safety and Hazards
properties
IUPAC Name |
5-(furan-3-yl)-3-pyrrolidin-3-yl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2/c1-3-11-5-7(1)9-12-10(15-13-9)8-2-4-14-6-8/h2,4,6-7,11H,1,3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUVIVURBQIURR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1C2=NOC(=N2)C3=COC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Furan-3-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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